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Compound of Interest

Compound Name:
4-(Methylthio)phenyl

isothiocyanate

Cat. No.: B098117 Get Quote

Essential Safety and Handling Guide for 4-
(Methylthio)phenyl isothiocyanate
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 4-(Methylthio)phenyl isothiocyanate (CAS No. 15863-41-9) in a laboratory

setting. It is intended for researchers, scientists, and professionals in drug development to

ensure safe and compliant use of this compound.

Immediate Safety and Hazard Information
4-(Methylthio)phenyl isothiocyanate is a hazardous chemical that requires stringent safety

measures. It is classified as acutely toxic if swallowed and causes severe skin burns and

serious eye damage.[1][2][3] Adherence to the following guidelines is mandatory to minimize

exposure and ensure personal safety.

Hazard Classifications:

Acute Toxicity, Oral (Category 3)[2]

Skin Corrosion/Irritation (Category 1B)[1]

Serious Eye Damage/Eye Irritation (Category 1)[1]
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Signal Word: Danger[1][2]

Hazard Statements:

H301: Toxic if swallowed.[2][3]

H314: Causes severe skin burns and eye damage.[1]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-(Methylthio)phenyl
isothiocyanate.

Property Value Source

Molecular Formula C₈H₇NS₂ [1]

Molecular Weight 181.28 g/mol [2]

CAS Number 15863-41-9 [2]

Melting Point 54-58 °C [2]

Boiling Point 127-128 °C at 1 mmHg [2]

Flash Point 113 °C (235.4 °F) - closed cup [2]

Storage Class
6.1C (Combustible, acute toxic

Cat. 3)
[2]

Operational Plan: Handling Procedures
A systematic approach is crucial when working with 4-(Methylthio)phenyl isothiocyanate. All

handling must be performed within a certified chemical fume hood.[4][5]
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Appropriate PPE must be worn at all times. The following table details the required equipment.

Protection Type Specifications Rationale

Eye/Face Protection
Safety glasses with side-

shields and a face shield.

Protects against splashes and

vapors that can cause severe

eye damage.[2][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene),

lab coat, and closed-toe

shoes.

Prevents skin contact, which

can cause severe burns and

irritation.[2][4][6]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with Type P3 (EN

143) cartridges is required

when vapors or aerosols may

be generated.[2][4]

Protects against inhalation of

toxic and irritating vapors.

Step-by-Step Handling Protocol
Preparation:

Thoroughly review this Safety Data Sheet (SDS) before beginning any work.

Ensure a chemical fume hood is operational and certified.[4][5]

Verify that an eyewash station and safety shower are accessible and unobstructed.[5][6]

Assemble all necessary materials and equipment inside the fume hood to minimize

movement.

Handling:

Wear all required PPE before entering the designated work area.

Conduct all weighing, transferring, and handling of the compound exclusively within the fume

hood.[7][8]
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Avoid generating dust or aerosols.

Keep the container tightly closed when not in use.[6]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[6][9]

Skin Contact: Immediately remove all contaminated clothing and shoes.[6][9] Flush the

affected skin area with plenty of water for at least 15 minutes. Seek immediate medical

attention.[6][9]

Inhalation: Move the individual to fresh air immediately.[6][9] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[6][9]

Ingestion: Do NOT induce vomiting.[6][10] If the person is conscious, rinse their mouth with

water and have them drink 2-4 glasses of water or milk. Seek immediate medical attention.

[6]

Disposal Plan
All waste containing 4-(Methylthio)phenyl isothiocyanate is considered hazardous.

Waste Collection:

Collect all contaminated solid waste (e.g., gloves, weighing paper, pipette tips) in a

designated, sealed, and clearly labeled hazardous waste container.

Collect all liquid waste containing the compound in a separate, sealed, and labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Container Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name "4-
(Methylthio)phenyl isothiocyanate," and the associated hazards (Toxic, Corrosive).

Storage:

Store waste containers in a designated, well-ventilated, and secure secondary

containment area, away from incompatible materials.

Final Disposal:

Dispose of all waste through your institution's Environmental Health and Safety (EHS)

office, following all local, state, and federal regulations.[7][9][10] Do not pour waste down

the drain.[7]

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 4-
(Methylthio)phenyl isothiocyanate.
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Caption: Workflow for Safe Handling of 4-(Methylthio)phenyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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